![molecular formula C15H12FNO6S B2418283 3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-oxo-6,7-dihydro-5H-1-benzofuran CAS No. 2411268-27-2](/img/structure/B2418283.png)
3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-oxo-6,7-dihydro-5H-1-benzofuran
Overview
Description
3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-oxo-6,7-dihydro-5H-1-benzofuran is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-oxo-6,7-dihydro-5H-1-benzofuran involves the inhibition of the activity of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of prostaglandins, which are involved in inflammation and cancer progression. Inhibition of COX-2 activity results in a reduction in prostaglandin production, leading to a reduction in inflammation and cancer progression.
Biochemical and Physiological Effects:
3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-oxo-6,7-dihydro-5H-1-benzofuran has been found to exhibit potent anti-inflammatory and anticancer effects. It has also been studied for its potential use as a diagnostic tool for cancer imaging. However, further research is required to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-oxo-6,7-dihydro-5H-1-benzofuran in lab experiments is its potent anti-inflammatory and anticancer properties. It also has potential use as a diagnostic tool for cancer imaging. However, the limitations of using this compound in lab experiments include the need for further research to fully understand its biochemical and physiological effects.
Future Directions
There are several future directions for the research of 3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-oxo-6,7-dihydro-5H-1-benzofuran. These include further studies on its potential use as a diagnostic tool for cancer imaging, the development of more efficient synthesis methods, and the exploration of its potential applications in other fields of scientific research. Additionally, further studies are required to fully understand the biochemical and physiological effects of this compound.
Synthesis Methods
The synthesis of 3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-oxo-6,7-dihydro-5H-1-benzofuran involves the reaction of 4-fluorobenzenesulfonyl chloride with 3-hydroxy-2-oxo-2H-chromene-4-carboxamide in the presence of a base. The resulting product is purified using column chromatography to obtain the desired compound.
Scientific Research Applications
3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-4-oxo-6,7-dihydro-5H-1-benzofuran has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit potent anti-inflammatory and anticancer properties. It has also been studied for its potential use as a diagnostic tool for cancer imaging.
properties
IUPAC Name |
3-[(4-fluorosulfonyloxyphenyl)carbamoyl]-4-oxo-6,7-dihydro-5H-1-benzofuran |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FNO6S/c16-24(20,21)23-10-6-4-9(5-7-10)17-15(19)11-8-22-13-3-1-2-12(18)14(11)13/h4-8H,1-3H2,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RAISSONXRFIKQI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(=O)C1)C(=CO2)C(=O)NC3=CC=C(C=C3)OS(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FNO6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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